BTC (tetrapotassium)

Specification

• Molecular Formula: C33H25K4N3O12S
• Molecular Weight: 844.0 g/mol
• IUPAC Name: tetrapotassium;2-[2-[2-[3-(1,3-benzothiazol-2-yl)-7-[bis(carboxylatomethyl)amino]-2-oxochromen-6-yl]oxyethoxy]-N-(carboxylatomethyl)-4-methylanilino]acetate
• Standard InChI: InChI=1S/C33H29N3O12S.4K/c1-18-6-7-22(35(14-28(37)38)15-29(39)40)25(10-18)46-8-9-47-26-12-19-11-20(32-34-21-4-2-3-5-27(21)49-32)33(45)48-24(19)13-23(26)36(16-30(41)42)17-31(43)44;;;;/h2-7,10-13H,8-9,14-17H2,1H3,(H,37,38)(H,39,40)(H,41,42)(H,43,44);;;;/q;4*+1/p-4
• Standard InChI Key: NVHVYTMJZUGPBU-UHFFFAOYSA-J
• Canonical SMILES: CC1=CC(=C(C=C1)N(CC(=O)[O-])CC(=O)[O-])OCCOC2=C(C=C3C(=C2)C=C(C(=O)O3)C4=NC5=CC=CC=C5S4)N(CC(=O)[O-])CC(=O)[O-].[K+].[K+].[K+].[K+]

Introduction

Chemical Identity and Structural Characteristics

BTC (tetrapotassium) is a synthetic calcium indicator with the molecular formula $\text{C}_{33}\text{H}_{25}\text{K}_4\text{N}_3\text{O}_{12}\text{S}$ and a molecular weight of 844.02 g/mol. Its structure features a bis-(o-aminophenoxy)ethane core modified with tetraacetate groups chelated to potassium ions, enabling solubility in aqueous solutions. The compound’s CAS registry number (216453-54-2) ensures unambiguous identification across databases.

Calcium-Binding Dynamics and Selectivity

Affinity and Sensitivity

BTC demonstrates a calcium dissociation constant ($K_d$) ranging from 7–26 µM, classifying it as a low-affinity indicator. This makes it particularly suited for measuring elevated $[\text{Ca}^{2+}]$ in environments such as endoplasmic reticulum stores or synaptic vesicles, where concentrations exceed 10 µM.

Table 1: Comparative Calcium Indicator Properties

Property	BTC (Tetrapotassium)	Fura-2 (High-Affinity)	Indo-1 (Ratiometric)
$K_d$ (µM)	7–26	0.14	0.23
Excitation (nm)	400/485	340/380	350
Mg$^{2+}$ Sensitivity	Minimal	High	Moderate
Ratiometric Capability	Yes	Yes	Yes

Selectivity Over Divalent Cations

A key advantage of BTC is its minimal responsiveness to physiological magnesium concentrations ($\leq$1 mM). This selectivity prevents signal contamination in systems where Mg$^{2+}$ fluctuates, such as neuronal activity or mitochondrial assays.

Applications in Cellular Calcium Imaging

Ratiometric Imaging Protocols

BTC’s ratiometric design enables robust calibration using the Grynkiewicz equation:

$$[\text{Ca}^{2+}] = K_d \cdot \frac{R - R_{\text{min}}}{R_{\text{max}} - R} \cdot \left(\frac{S_{f2}}{S_{b2}}\right)$$

where $R$ is the emission ratio, $R_{\text{min/max}}$ are ratios at zero/saturating calcium, and $S_{f2}/S_{b2}$ are fluorescence constants. This approach corrects for photobleaching and uneven dye distribution.

Case Study: ER Calcium Monitoring

In endoplasmic reticulum (ER) studies, BTC’s low affinity avoids signal saturation during Ca$^{2+}$ release events. For example, ATP-induced ER depletion in HeLa cells showed a BTC signal decline from 22 µM to 3 µM, correlating with store-operated calcium entry activation.

Target Concentration	Volume Required (mL)
1 mM	1.1848
5 mM	0.237
10 mM	0.1185

Experimental Best Practices

• Light Sensitivity: Prolonged exposure to ambient light accelerates photodegradation; use foil-wrapped vials and dimmed microscopy settings.

• Cation Interference: Avoid phosphate buffers if studying extracellular calcium, as potassium phosphate may precipitate Ca$^{2+}$.

Limitations and Future Directions

While BTC excels in high-calcium environments, its low affinity limits sensitivity in cytosolic applications (typical $[\text{Ca}^{2+}]$ ~100 nM). Hybrid probes combining BTC’s Mg$^{2+}$ resistance with higher-affinity domains could expand its utility. Recent innovations in red-shifted calcium indicators (e.g., R-GECO) highlight opportunities for BTC derivatives with longer wavelengths to enable multiplexed imaging.